![molecular formula C21H18F3N3O2 B2411235 2-(6,9-difluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluoro-3-methylphenyl)acetamide CAS No. 1251581-02-8](/img/structure/B2411235.png)
2-(6,9-difluoro-10-oxo-3,4-dihydrobenzo[b][1,6]naphthyridin-2(1H,5H,10H)-yl)-N-(4-fluoro-3-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Derivatives
- A broad range of 2-substituted 6-methyl-1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carboxylic acids has been synthesized, showing potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma. This suggests potential applicability in cancer research and treatment (Deady et al., 2005).
- Synthesis of derivatives such as 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides demonstrated significant antibacterial activity, indicating its utility in developing new antimicrobial agents (Ramalingam et al., 2019).
Fluorescent DNA-Binding Compounds
- Dibenzo[b,h][1,6]naphthyridines synthesized from 2-acetylaminobenzaldehyde exhibited strong fluorescence and altered fluorescence intensities upon intercalation into double-stranded DNA, indicating potential applications in biological imaging and DNA interaction studies (Okuma et al., 2014).
Novel Compounds Synthesis
- Novel compounds, such as 4-fluorobenzo[b][1,6]naphthyridines, were synthesized via Ag(I)-catalyzed one-pot synthesis, showcasing the potential for creating new chemical entities with unique properties (Mishra et al., 2017).
Therapeutic Potential
- Fluorinated 2-(4-aminophenyl)benzothiazoles showed potent cytotoxicity in vitro in certain cancer cell lines but were inactive against others, highlighting the selectivity and potential for targeted cancer therapy (Hutchinson et al., 2001).
- The synthesis of novel derivatives such as N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides displayed significant anti-inflammatory activity, suggesting potential pharmaceutical applications (Sunder et al., 2013).
Properties
IUPAC Name |
2-(6,9-difluoro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-(4-fluoro-3-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F3N3O2/c1-11-8-12(2-3-14(11)22)25-18(28)10-27-7-6-17-13(9-27)21(29)19-15(23)4-5-16(24)20(19)26-17/h2-5,8H,6-7,9-10H2,1H3,(H,25,28)(H,26,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEUAXZWMYUEFRW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)CN2CCC3=C(C2)C(=O)C4=C(C=CC(=C4N3)F)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F3N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.